N-isopropyl-3-[(phenylsulfonyl)amino]benzamide

• IUPAC Name: 3-(benzenesulfonamido)-N-propan-2-ylbenzamide
• InChI: InChI=1S/C16H18N2O3S/c1-12(2)17-16(19)13-7-6-8-14(11-13)18-22(20,21)15-9-4-3-5-10-15/h3-12,18H,1-2H3,(H,17,19)
• InChI Key: UNOGZQIURWMWBO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=CC(=CC=C1)NS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol

Description

N-isopropyl-3-[(phenylsulfonyl)amino]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. This compound is also known by its chemical name, PSB-603, and is a potent inhibitor of the protein tyrosine phosphatase 1B (PTP1B), an enzyme that plays a crucial role in insulin signaling and glucose homeostasis.

Mechanism of Action

The mechanism of action of N-isopropyl-3-[(phenylsulfonyl)amino]benzamide involves the inhibition of N-isopropyl-3-[(phenylsulfonyl)amino]benzamide, which is a negative regulator of insulin signaling. By blocking the activity of N-isopropyl-3-[(phenylsulfonyl)amino]benzamide, PSB-603 enhances insulin sensitivity and promotes glucose uptake in skeletal muscle and adipose tissue, leading to improved glucose homeostasis.
Biochemical and Physiological Effects:
In addition to its anti-diabetic effects, N-isopropyl-3-[(phenylsulfonyl)amino]benzamide has also been shown to have other biochemical and physiological effects. For example, PSB-603 has been reported to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Moreover, this compound has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-isopropyl-3-[(phenylsulfonyl)amino]benzamide in lab experiments is its high potency and selectivity for N-isopropyl-3-[(phenylsulfonyl)amino]benzamide inhibition. This makes it an ideal tool for studying the role of N-isopropyl-3-[(phenylsulfonyl)amino]benzamide in insulin signaling and glucose homeostasis. However, one of the limitations of using PSB-603 is its relatively low solubility in aqueous solutions, which can make it challenging to use in certain experimental settings.

Future Directions

There are several future directions for research on N-isopropyl-3-[(phenylsulfonyl)amino]benzamide. One area of interest is the development of more potent and selective N-isopropyl-3-[(phenylsulfonyl)amino]benzamide inhibitors based on the structure of PSB-603. Another potential direction is the investigation of the anti-cancer and anti-inflammatory properties of this compound, which could lead to the development of new therapies for these diseases. Additionally, the potential applications of PSB-603 in material science, such as the development of new sensors and catalysts, could also be explored.

Scientific Research Applications

N-isopropyl-3-[(phenylsulfonyl)amino]benzamide has been extensively studied for its potential applications in medicinal chemistry and drug discovery. As a N-isopropyl-3-[(phenylsulfonyl)amino]benzamide inhibitor, PSB-603 has been shown to improve insulin sensitivity and glucose tolerance in animal models of type 2 diabetes, making it a promising candidate for the development of new anti-diabetic drugs.